Cas no 90564-16-2 (2,3-Dimethyl-6-nitrobenzoic acid)

• Product Name: 2,3-Dimethyl-6-nitrobenzoic acid
• CAS No: 90564-16-2
• Molecular Formula: C₉H₉NO₄
• Molecular Weight: 195.172062635422
• MDL: MFCD28795141
• CID: 4664622
• PubChem ID: 20658879

2,3-Dimethyl-6-nitrobenzoic acid Properties

Names and Identifiers

• 2,3-dimethyl-6-nitrobenzoic acid
• Z2768769249

• MDL： MFCD28795141
• InChIKey： ZBDQMAHZWQQWSG-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO4/c1-5-3-4-7(10(13)14)8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
• SMILES： OC(C1=C(C=CC(C)=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 195.05315777g/mol
• Heavy Atom Count: 14
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives